Cas no 851948-95-3 (ethyl 5-(3-cyclohexylpropanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(3-cyclohexylpropanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851948-95-3
• MF: C₂₄H₂₆FN₃O₄S
• MW: 471.544348239899
• CID: 6444373
• Update Time: 2025-10-31

ethyl 5-(3-cyclohexylpropanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3-cyclohexylpropanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 5-[(3-cyclohexyl-1-oxopropyl)amino]-3-(4-fluorophenyl)-3,4-dihydro-4-oxo-, ethyl ester

• Inchi： 1S/C24H26FN3O4S/c1-2-32-24(31)21-18-14-33-22(26-19(29)13-8-15-6-4-3-5-7-15)20(18)23(30)28(27-21)17-11-9-16(25)10-12-17/h9-12,14-15H,2-8,13H2,1H3,(H,26,29)
• InChI Key： ZGNQUHWCJIWAPJ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C2=C(NC(=O)CCC3CCCCC3)SC=C12

Additional information on ethyl 5-(3-cyclohexylpropanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Professional Introduction to Ethyl 5-(3-cyclohexylpropanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate (CAS No. 851948-95-3)

Ethyl 5-(3-cyclohexylpropanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate (CAS No. 851948-95-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and functional diversity, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a thieno[3,4-d]pyridazine core, which is an aromatic system that combines the properties of thiophene and pyridazine rings. This core structure is flanked by various functional groups, including an amide group (amido) linked to a cyclohexylpropane moiety, a carboxylate ester group, and a fluorophenyl ring. These structural elements contribute to the compound's overall reactivity and potential biological activity.

The presence of the fluorophenyl group is particularly noteworthy, as fluorine-containing aromatic rings are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties. In particular, the 4-fluorophenyl substituent in this compound may play a crucial role in modulating its interactions with biological targets, thereby influencing its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The thieno[3,4-d]pyridazine scaffold has been identified as a versatile platform for designing novel bioactive compounds. Studies have shown that derivatives of this scaffold can exhibit properties relevant to various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications.

The amide group in Ethyl 5-(3-cyclohexylpropanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate introduces additional functionality that can be exploited for drug design. Amide linkages are commonly found in biologically active molecules due to their ability to form hydrogen bonds with polar residues in proteins. This interaction can be harnessed to improve the binding affinity and selectivity of drug candidates.

The ester group at the end of the molecule provides another layer of complexity and potential utility. Ester functionalities are often used in pharmaceuticals because they can be hydrolyzed in vivo to release active compounds or modified through various chemical reactions to introduce additional pharmacological properties.

In the context of current research trends, Ethyl 5-(3-cyclohexylpropanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate aligns well with the growing interest in heterocyclic compounds as drug candidates. The integration of multiple functional groups into a single molecular framework allows for fine-tuning of biological activity through structural modifications. This approach is particularly valuable in the development of next-generation therapeutics that require high specificity and efficacy.

One area where this compound shows promise is in the treatment of neurological disorders. The thieno[3,4-d]pyridazine core has been associated with compounds that modulate neurotransmitter systems. The presence of the fluorophenyl group further enhances its potential as a tool for investigating neuropharmacological mechanisms. Additionally, the amide and ester functionalities could be leveraged to design molecules that interact with specific enzymes or receptors involved in neurological pathways.

Another emerging application for Ethyl 5-(3-cyclohexylpropanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate is in oncology research. Preliminary studies suggest that derivatives of thieno[3,4-d]pyridazine can exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The unique structural features of this compound make it a valuable scaffold for developing novel anticancer agents that target specific pathways involved in tumor growth and survival.

The synthesis of Ethyl 5-(3-cyclohexylpropanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate involves multi-step organic reactions that showcase the expertise required for constructing complex molecular architectures. Key steps include condensation reactions to form the thieno[3,4-d]pyridazine core, introduction of the amide and ester groups through nucleophilic substitution or transesterification processes, and fluorination reactions to incorporate the fluorophenyl moiety.

The synthesis strategy must be carefully optimized to ensure high yield and purity while minimizing side reactions. Advances in synthetic methodologies have enabled chemists to achieve these goals more efficiently than ever before. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved reproducibility.

In conclusion, Ethyl 5-(3-cyclohexylpropanamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate (CAS No. 851948-95-3) represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. Its unique structural features and potential biological activities make it a valuable candidate for further investigation into various therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of innovative treatments for human diseases.